Cas no 942666-73-1 (1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one)

• Product Name: 1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one
• CAS No: 942666-73-1
• MF: C₁₆H₂₄N₂O₄S
• MW: 340.437763214111
• CID: 5506391
• Update Time: 2025-06-08

1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-[(4-acetyl-1-piperazinyl)sulfonyl]-2,5-dimethylphenyl ethyl ether
• 1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one

• Inchi： 1S/C16H24N2O4S/c1-5-22-15-10-13(3)16(11-12(15)2)23(20,21)18-8-6-17(7-9-18)14(4)19/h10-11H,5-9H2,1-4H3
• InChI Key： UKDDZGUZZOKUIZ-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCN(S(C2=CC(C)=C(OCC)C=C2C)(=O)=O)CC1)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one

Comprehensive Overview of 1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one (CAS No. 942666-73-1)

The compound 1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one (CAS No. 942666-73-1) is a specialized organic molecule with a unique structural framework. Its piperazine core and benzenesulfonyl moiety make it a subject of interest in pharmaceutical and chemical research. This article delves into its properties, applications, and relevance in modern scientific inquiries, addressing common questions like "What is the role of piperazine derivatives in drug discovery?" and "How do sulfonyl groups enhance molecular stability?"

In recent years, the demand for sulfonamide-based compounds has surged due to their versatility in medicinal chemistry. The ethoxy and dimethyl substituents in 942666-73-1 contribute to its lipophilicity, a critical factor in drug bioavailability. Researchers often explore "synthetic routes for benzenesulfonyl derivatives" or "piperazine analogs in CNS drug development," highlighting the compound's potential in addressing neurological disorders. Its structural features align with trends in fragment-based drug design, a hot topic in AI-driven molecular modeling.

The CAS No. 942666-73-1 is frequently studied for its hydrogen-bonding capacity, a property leveraged in crystal engineering and supramolecular chemistry. Questions like "How to optimize sulfonyl-piperazine interactions?" or "What solvents are ideal for recrystallizing this compound?" reflect practical concerns in lab settings. Its thermal stability (often analyzed via DSC/TGA) makes it a candidate for high-performance material applications, resonating with searches for "heat-resistant organic polymers."

From a regulatory standpoint, 1-4-(4-ethoxy-2,5-dimethylbenzenesulfonyl)piperazin-1-ylethan-1-one is not classified as hazardous, but its handling requires standard precautions for sulfonamide compounds. Environmental persistence studies (a trending topic in "green chemistry") suggest its moderate biodegradability, aligning with industry shifts toward sustainable synthesis. Analytical methods like HPLC-MS and NMR are typically employed for purity verification, addressing queries such as "How to characterize complex sulfonyl derivatives?"

In conclusion, 942666-73-1 exemplifies the intersection of medicinal chemistry and materials science. Its multifaceted applications—from drug intermediates to functional materials—make it a compelling case study. As AI-powered platforms accelerate molecular discovery, compounds like this will remain pivotal in answering "What are the next-generation bioactive scaffolds?"—a question dominating academic and industrial discourse today.